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Compound of Interest

Compound Name: Parinol

Cat. No.: B101484 Get Quote

To the valued researcher, scientist, or drug development professional,

Following a comprehensive search for established methods and data pertaining to the

spectrophotometric analysis of Parinol, it has been determined that there is a significant lack of

publicly available information on this specific compound. Resources such as PubChem confirm

its chemical identity (C18H13Cl2NO)[1], but do not provide details regarding its UV-Vis spectral

properties, molar absorptivity, or validated analytical protocols.

The extensive body of scientific literature does not currently contain specific application notes

or standardized protocols for the quantitative analysis of Parinol using UV-Vis

spectrophotometry. This includes a lack of data on its absorption maximum (λmax), molar

absorptivity coefficient, and appropriate solvent systems for analysis.

Given the absence of specific data for Parinol, we are unable to provide the detailed

application notes, experimental protocols, and data presentation as originally requested.

Alternative: Spectrophotometric Analysis of a
Related Compound
As an alternative, we can provide a comprehensive guide for the spectrophotometric analysis

of a structurally related and well-documented compound. Should you be interested in the
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analysis of a different analyte, please provide its name, and we will generate the requested

detailed application notes and protocols.

For example, a wealth of information is available for the analysis of Paracetamol

(Acetaminophen), a widely used analgesic. This would include detailed experimental protocols,

validated quantitative data, and relevant diagrams.

We are prepared to generate a complete set of application notes for an alternative compound

of your choice. Please specify the compound you wish to investigate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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